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Abstract
Lithium triborate (LiB₃O₅ or LBO) is a preeminent nonlinear optical (NLO) crystal, renowned

for its exceptional combination of a wide transparency range, high laser-induced damage

threshold, and advantageous chemical and mechanical properties. Discovered by researchers

at the Fujian Institute of Research on the Structure of Matter, Chinese Academy of Sciences,

LBO has become a critical component in a myriad of applications, particularly in frequency

conversion of high-power laser systems.[1][2][3] This technical guide provides an in-depth

exploration of the discovery, development, and fundamental properties of LBO. It details the

experimental protocols for its synthesis and characterization, presents its optical and nonlinear

optical characteristics in comprehensive tables, and illustrates key processes through detailed

diagrams.

Discovery and Development
Lithium triborate was discovered and developed by Professor Chen Chuangtian and his team

at the Fujian Institute of Research on the Structure of Matter, Chinese Academy of Sciences.[1]

[2][3] This discovery was a significant milestone in the field of nonlinear optics, providing a
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superior alternative to other NLO crystals in many applications. The development of LBO was

driven by the need for a robust material capable of efficiently generating harmonic frequencies

of high-power lasers, a requirement for various scientific and industrial applications.

Crystal Structure and Properties
LBO belongs to the orthorhombic crystal system with the space group Pna2₁ and point group

mm2.[2][4] Its crystal structure consists of a continuous network of B₃O₇ groups, with lithium

ions situated in the interstices.[5] This rigid structure contributes to its excellent mechanical and

thermal properties.

Physical and Chemical Properties
LBO is a colorless, hard, and non-hygroscopic crystalline solid, making it easy to handle and

operate in various environments.[1] Its high melting point and good thermal conductivity allow it

to withstand high average power from lasers. A summary of its key physical and chemical

properties is presented in Table 1.

Table 1: Physical and Chemical Properties of LBO
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Property Value

Chemical Formula LiB₃O₅

Molar Mass 119.37 g/mol

Crystal Structure Orthorhombic

Space Group Pna2₁

Lattice Parameters a = 8.4473 Å, b = 7.3788 Å, c = 5.1395 Å[2][4]

Density 2.47 g/cm³[2][4]

Melting Point 834 °C[1][4]

Mohs Hardness 6[2][4]

Thermal Conductivity 3.5 W/(m·K)[2][4]

Thermal Expansion Coefficients
αₓ = 10.8 × 10⁻⁵ /K, αᵧ = -8.8 × 10⁻⁵ /K, α₂ = 3.4

× 10⁻⁵ /K[2][4]

Hygroscopic Susceptibility Non-hygroscopic[1]

Optical and Nonlinear Optical Properties
LBO exhibits a wide transparency range from the deep ultraviolet to the near-infrared (160 nm

to 2600 nm), making it suitable for a broad spectrum of laser wavelengths.[6][7] A key feature

of LBO is its remarkably high laser-induced damage threshold, which is among the highest for

common NLO crystals.[1] Its nonlinear optical coefficients, while moderate, are sufficient for

efficient frequency conversion, especially when combined with its other favorable properties.

The optical and nonlinear optical properties are summarized in Table 2.

Table 2: Optical and Nonlinear Optical Properties of LBO
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Property Value

Transparency Range 160 nm - 2600 nm[6][7]

Refractive Indices (at 1064 nm) nₓ = 1.5656, nᵧ = 1.5905, n₂ = 1.6055[4]

Sellmeier Equations (λ in μm)

nₓ² = 2.454140 + 0.011249 / (λ² - 0.011350) -

0.014591λ² - 6.60x10⁻⁵λ⁴nᵧ² = 2.539070 +

0.012711 / (λ² - 0.012523) - 0.018540λ² +

2.00x10⁻⁴λ⁴n₂² = 2.586179 + 0.013099 / (λ² -

0.011893) - 0.017968λ² - 2.26x10⁻⁴λ⁴[2][4]

Effective Nonlinear Coefficients (pm/V) d₃₁ = 1.15, d₃₂ = -0.98, d₃₃ = 0.05

Damage Threshold >10 GW/cm² for 10 ns pulses at 1064 nm[4][7]

Angular Acceptance (1064 nm SHG) Δθ = 2.8 mrad·cm[7]

Temperature Acceptance (1064 nm SHG) ΔT = 1.5 °C·cm[7]

Experimental Protocols
Crystal Growth: Top-Seeded Solution Growth (TSSG) /
Flux Method
The high-temperature solution (flux) method, specifically the top-seeded solution growth

(TSSG) technique, is the primary method for growing large, high-quality LBO single crystals.

This is due to LBO's incongruent melting behavior.

Materials and Equipment:

High-purity raw materials: Li₂O, B₂O₃ (or H₃BO₃ and Li₂CO₃ as precursors)

Flux components: MoO₃ is a commonly used flux.

Platinum crucible

Crystal growth furnace with precise temperature control

Seed crystal of LBO with a specific orientation
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Seed holder and pulling/rotation mechanism

Procedure:

Raw Material Preparation: A mixture of Li₂O and B₂O₃ in a specific molar ratio, along with the

MoO₃ flux, is prepared. One patented method suggests a molar ratio of Li₂MoO₄ to H₃BO₃ of

1:5-7, which is then sintered at 400-500 °C for 10 hours to form the growth material.

Melting and Homogenization: The mixture is placed in a platinum crucible and heated in the

furnace to a temperature above the melting point of the solution (typically around 800-900

°C) to ensure complete dissolution and homogenization of the melt.

Saturation Point Determination: The temperature is then slowly lowered to just above the

saturation point of the LBO in the flux.

Seeding: A seed crystal is introduced into the melt.

Crystal Growth: The temperature is slowly decreased at a controlled rate (e.g., 0.1-1 °C/day),

and the seed is rotated at a constant speed. This slow cooling induces crystallization of LBO

onto the seed.

Crystal Pulling: The growing crystal is slowly pulled from the melt.

Cooling: After the growth process is complete, the crystal is slowly cooled to room

temperature to avoid thermal shock and cracking.
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Material Preparation
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Workflow for LBO Crystal Growth via the TSSG/Flux Method.
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Characterization: Z-scan Technique for Nonlinear
Refractive Index Measurement
The Z-scan technique is a common method to determine the nonlinear refractive index (n₂) and

nonlinear absorption coefficient (β) of optical materials.

Experimental Setup:

Laser source with a Gaussian beam profile

Focusing lens

Sample holder mounted on a translation stage

Aperture and photodetector

Procedure:

The laser beam is focused using a lens.

The LBO crystal sample is mounted on a translation stage that moves it along the z-axis

through the focal point of the lens.

A photodetector measures the transmitted power.

Open-Aperture Z-scan: The aperture is removed, and the total transmitted power is

measured as the sample moves through the focus. This measurement is sensitive to

nonlinear absorption.

Closed-Aperture Z-scan: An aperture is placed before the detector to measure only the

central part of the beam. As the sample moves, the beam either diverges or converges due

to the nonlinear refraction, leading to a change in the power passing through the aperture.

This measurement is sensitive to the nonlinear refractive index.

By analyzing the resulting transmission curves, the values of n₂ and β can be determined.

Applications in Nonlinear Optics
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LBO is widely used for frequency conversion of high-power lasers due to its excellent

properties. The most common applications are second harmonic generation (SHG), third

harmonic generation (THG), and optical parametric oscillation/amplification (OPO/OPA).[6][7]

Second Harmonic Generation (SHG)
SHG, or frequency doubling, is a nonlinear process where two photons with the same

frequency are combined to generate a new photon with twice the energy, and therefore double

the frequency and half the wavelength. For example, SHG is used to convert the 1064 nm

output of a Nd:YAG laser to 532 nm (green light).[1]

Fundamental Wave
(e.g., 1064 nm)

LBO Crystal
(Phase Matched)

 ω Second Harmonic Wave
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2ω
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Second Harmonic Generation (SHG) Process in an LBO Crystal.

Third Harmonic Generation (THG)
THG is a process where the fundamental wave and its second harmonic interact to produce a

third harmonic. For a 1064 nm Nd:YAG laser, THG results in a 355 nm (ultraviolet) beam. This

is typically achieved in a two-step process involving two LBO crystals.

Fundamental Wave
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Third Harmonic Generation (THG) Process using two LBO Crystals.

Phase Matching
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For efficient frequency conversion, the phase-matching condition must be satisfied, meaning

the fundamental and harmonic waves travel at the same phase velocity through the crystal.

LBO can achieve both critical and non-critical phase matching.

Critical Phase Matching (Angle Tuning): The phase-matching condition is achieved by

adjusting the angle of the crystal with respect to the incident laser beam.

Non-Critical Phase Matching (NCPM): The phase-matching is achieved by controlling the

temperature of the crystal. NCPM in LBO is highly advantageous as it offers a large angular

acceptance and eliminates the walk-off effect between the fundamental and harmonic

beams, leading to higher conversion efficiency and better beam quality.[1]

Conclusion
Lithium triborate has established itself as a cornerstone material in the field of nonlinear

optics. Its discovery and development have enabled significant advancements in laser

technology, particularly in the generation of visible and ultraviolet radiation from high-power

near-infrared lasers. The unique combination of a wide transparency range, high damage

threshold, and excellent physical and chemical stability makes LBO the material of choice for a

wide range of demanding applications. The continued refinement of crystal growth techniques

and a deeper understanding of its nonlinear optical properties will undoubtedly expand its utility

in future scientific and industrial endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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